1-(3-methoxypropyl)-4-oxo-N-(o-tolyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-(3-methoxypropyl)-N-(2-methylphenyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C22H22N4O3/c1-15-8-3-4-9-17(15)23-21(27)18-14-16-20(25(18)12-7-13-29-2)24-19-10-5-6-11-26(19)22(16)28/h3-6,8-11,14H,7,12-13H2,1-2H3,(H,23,27)
• InChI Key: BKWPPOJELLDHGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=C(N2CCCOC)N=C4C=CC=CN4C3=O
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

The compound “1-(3-methoxypropyl)-4-oxo-N-(o-tolyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidines involves numerous methods. For instance, the Knoevenagel-Michael cyclocondensation of barbituric acid/1,3-dimethylbarbituric acid, malononitrile, and arylaldehyde derivatives was used to construct a multicomponent green tandem method for the metal-free synthesis of pyrano[2,3-d]pyrimidine scaffolds.

Molecular Structure Analysis

The molecular structures of synthesized derivatives are confirmed by physicochemical properties and spectral data (IR, NMR, Mass and elemental analyses).

Chemical Reactions Analysis

The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidines are confirmed by physicochemical properties and spectral data (IR, NMR, Mass and elemental analyses).

Mechanism of Action

The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Future Directions

Several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents are also given. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.